1-(Adamantan-1-yl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine

• IUPAC Name: 1-(1-adamantyl)-4-(2-methoxy-4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C22H32N2O3S/c1-16-3-4-21(20(9-16)27-2)28(25,26)24-7-5-23(6-8-24)22-13-17-10-18(14-22)12-19(11-17)15-22/h3-4,9,17-19H,5-8,10-15H2,1-2H3
• InChI Key: UMOBHSUAHRBPLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)C34CC5CC(C3)CC(C5)C4)OC
• Molecular Formula: C22H32N2O3S
• Molecular Weight: 404.6 g/mol

Description

1-(Adamantan-1-yl)-4-(2-methoxy-4-methylbenzenesulfonyl)piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as Adapiprazole, and it has been shown to have a number of interesting biochemical and physiological effects.

Mechanism of Action

Adapiprazole works by binding to a number of different receptors in the brain, including dopamine D2, serotonin 5-HT1A, and serotonin 5-HT2A receptors. This unique binding profile is thought to contribute to its effectiveness in treating neurological disorders.
Biochemical and Physiological Effects:
Adapiprazole has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to increase the release of dopamine in certain areas of the brain, while decreasing its release in others. It has also been shown to modulate the activity of certain neurotransmitters, such as serotonin and glutamate.

Advantages and Limitations for Lab Experiments

One advantage of Adapiprazole is its unique mechanism of action, which may make it more effective than other currently available medications. However, there are also limitations to its use in lab experiments. For example, it can be difficult to obtain and purify, and it may be expensive compared to other compounds.

Future Directions

There are several future directions for research on Adapiprazole. One area of interest is its potential as a therapeutic agent for the treatment of other neurological disorders, such as depression and anxiety. Additionally, further research is needed to fully understand its mechanism of action and to optimize its effectiveness as a medication. Finally, there is also potential for Adapiprazole to be used as a tool in basic research, such as in studies of neurotransmitter signaling pathways.

Synthesis Methods

The synthesis of Adapiprazole can be achieved through a multi-step process that involves the reaction of various chemicals. One common method involves the reaction of 1-adamantylamine with 2-methoxy-4-methylbenzenesulfonyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with piperazine.

Scientific Research Applications

Adapiprazole has been studied for its potential applications in a variety of scientific research fields. One area of interest is its potential as a therapeutic agent for the treatment of various neurological disorders, such as schizophrenia and bipolar disorder. Adapiprazole has been shown to have a unique mechanism of action, which may make it more effective than other currently available medications.